Cas no 110021-99-3 (N-[4-(benzo[b][1,10]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide)

• Product Name: N-[4-(benzo[b][1,10]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide
• CAS No: 110021-99-3
• MF: C₂₄H₂₀N₄O₃S
• MW: 444.505603790283
• CID: 1189452
• PubChem ID: 184150
• Update Time: 2025-04-20

N-[4-(benzo[b][1,10]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzo[b][1,10]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide
• methanesulfonamide, N-[4-(benzo[b][1,10]phenanthrolin-7-ylamino)-3-methoxyphenyl]-
• DTXSID60911441
• Methanesulfonamide, N-(4-(benzo(b)(1,10)phenanthrolin-7-ylamino)-3-methoxyphenyl)-
• N-{4-[(Benzo[b][1,10]phenanthrolin-7-yl)amino]-3-methoxyphenyl}methanesulfonamide
• CHEMBL323141
• 110021-99-3

• Inchi： 1S/C24H20N4O3S/c1-31-21-14-16(28-32(2,29)30)10-12-20(21)27-23-17-7-3-4-8-19(17)26-24-18(23)11-9-15-6-5-13-25-22(15)24/h3-14,28H,1-2H3,(H,26,27)
• InChI Key： IOCNNQWCNHNVAX-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C3C(=CC=CN=3)C=CC=12)(=O)=O

Computed Properties

• Exact Mass: 444.1258
• Monoisotopic Mass: 444.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 93.21